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Compound of Interest

Compound Name: 1,6-Hexadecanediol
Cat. No.: B15551605
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermophysical properties, specifically
the melting and boiling points, of hexadecanediols. Due to a scarcity of experimental data for
1,6-Hexadecanediol, this document focuses on the well-characterized isomers, 1,16-
Hexadecanediol and 1,2-Hexadecanediol, to provide a valuable reference for researchers.
Additionally, a comprehensive, generalized experimental protocol for the determination of these
properties in long-chain diols is presented.

Thermophysical Properties of Hexadecanediol
Isomers

The positioning of hydroxyl groups along the sixteen-carbon chain of hexadecanediol
significantly influences its thermophysical properties. The following table summarizes the
available experimental data for two common isomers.
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1,16- . .
Property . 1,2-Hexadecanediol 1,6-Hexadecanediol
Hexadecanediol
CAS Number 7735-42-4[1][2][3] 6920-24-7 28047-88-3[4]
Molecular Formula C16H3402[1][2] C16H3402 C16H3402
Molecular Weight 258.44 g/mol [1][2] 258.44 g/mol 258.44 g/mol [5]
] ] No experimental data
Melting Point 91-94 °C[1][3] 68-72 °C )
available
- , 197-199 °C at 3 No experimental data No experimental data
Boiling Point ) )
mmHg[1][3] available available

Note: The data for 1,6-Hexanediol (a shorter C6 chain diol, CAS 629-11-8) is often mistaken for
1,6-Hexadecanediol. 1,6-Hexanediol has a melting point of 42-45 °C and a boiling point of 250
°C at 760 mmHg.[6][7]

Experimental Protocols for Thermophysical
Property Determination

The following sections detail the standard methodologies for determining the melting and
boiling points of long-chain diols like hexadecanediols.

2.1. Melting Point Determination using the Capillary Method

This method is a widely used and reliable technique for determining the melting point of a

crystalline solid.

Materials and Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[8]

Capillary tubes (sealed at one end)[9]

Sample of the long-chain diol

Mortar and pestle (for sample pulverization)
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e Spatula

Procedure:

Sample Preparation: A small amount of the crystalline diol is finely ground into a powder
using a mortar and pestle. This ensures uniform packing and heat transfer.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the sample
into the sealed end. A sample height of 2-3 mm is ideal.[9]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

Rapid Heating (Optional): For an unknown sample, a rapid heating rate (10-20 °C/min) can
be used to determine an approximate melting range.[10]

Accurate Determination: A fresh sample is heated to a temperature about 10-15 °C below the
approximate melting point. The heating rate is then slowed to 1-2 °C per minute to allow for
thermal equilibrium.[10]

Observation and Recording: The temperature at which the first liquid droplet appears is
recorded as the beginning of the melting range. The temperature at which the last solid
crystal disappears is recorded as the end of the melting range. For a pure compound, this
range should be narrow (0.5-2 °C).[8]

2.2. Boiling Point Determination at Reduced Pressure (for High-Boiling Liquids)

High molecular weight compounds like hexadecanediols often have very high boiling points at
atmospheric pressure and may decompose before boiling. Therefore, their boiling points are
typically determined at reduced pressure.

Materials and Apparatus:

« Distillation apparatus with a vacuum connection (e.g., Hickman still or short-path distillation
head)
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Round-bottom flask

Thermometer

Heating mantle

Vacuum pump and pressure gauge (manometer)

Boiling chips or a magnetic stirrer

Procedure:

Apparatus Assembly: The distillation apparatus is assembled, ensuring all joints are properly
sealed for vacuum. The thermometer bulb should be positioned just below the side arm
leading to the condenser to accurately measure the temperature of the vapor.

Sample and Boiling Chips: The diol sample and a few boiling chips (or a magnetic stir bar)
are placed in the round-bottom flask to ensure smooth boiling.

System Evacuation: The vacuum pump is connected and the system is slowly evacuated to
the desired pressure. The pressure should be stable before heating begins.

Heating: The sample is gently heated. As the liquid boils, the vapor will rise and condense on
the cooler surfaces.

Boiling Point Reading: The temperature is recorded when the vapor is continuously
condensing on the thermometer bulb and dripping into the collection vessel. This
temperature is the boiling point at the recorded pressure.

Pressure Correction (Optional): The boiling point at atmospheric pressure can be estimated
from the boiling point at reduced pressure using a nomograph or the Clausius-Clapeyron
eqguation, although this is less accurate for high-boiling compounds.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the

thermophysical properties of a long-chain diol.
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Caption: Workflow for Determining Melting and Boiling Points of Long-Chain Diols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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